Cas no 832119-07-0 ((5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one)

• Product Name: (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one
• CAS No: 832119-07-0
• MF: C₁₄H₁₆N₂OS₂
• MW: 292.419640541077
• CID: 5235154
• Update Time: 2025-06-03

(5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one
• (E)-3-cyclohexyl-5-(thiophen-2-ylmethylene)-2-thioxoimidazolidin-4-one

• Inchi： 1S/C14H16N2OS2/c17-13-12(9-11-7-4-8-19-11)15-14(18)16(13)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2,(H,15,18)
• InChI Key： YRFYARPCJWKKSQ-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=CC2SC=CC=2)C(=O)N1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Additional information on (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one

Introduction to (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one (CAS No. 832119-07-0)

(5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one, with the CAS number 832119-07-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolones and is characterized by its unique structural features, including a cyclohexyl group, a mercapto group, and a thienylmethylene moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclohexyl group in the compound provides steric bulk and hydrophobicity, which can influence its binding affinity to various biological targets. The mercapto group, on the other hand, is known for its ability to form disulfide bonds and interact with metal ions, making it a key functional group in many bioactive molecules. The thienylmethylene moiety adds aromaticity and conjugation, which can enhance the compound's overall stability and reactivity.

Recent studies have explored the potential of (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, there is growing interest in the compound's anti-cancer properties. Preclinical studies have demonstrated that (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a promising candidate for further investigation in oncology.

The pharmacokinetic profile of (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one has also been studied to understand its bioavailability and metabolism. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one has a low toxicity profile at therapeutic doses. However, further long-term toxicological studies are necessary to fully assess its safety in humans.

The synthesis of (5E)-3-cyclohexyl-2-mercapto-5-(thien-2-ylmethylene)-3,5-dihydro-4H-imidazol-4-one involves several steps, including the formation of the imidazolone core and the introduction of the cyclohexyl and thienylmethylene groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

One of the key challenges in the development of (5E)-3-cyclohexyl-2-thiohydantoin-thienylimine (an alternative name for this compound) is optimizing its solubility and stability under physiological conditions. Researchers are exploring various prodrug strategies and formulation techniques to enhance these properties without compromising its biological activity.

In conclusion, (5E)-3-cyclohexyl-2-thiohydantoin-thienylimine (CAS No. 832119-07) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As more data becomes available from preclinical and clinical trials, this compound may emerge as a valuable tool in the treatment of various diseases.